Cas no 1245645-65-1 (4-(2-bromoethyl)indol-2-one)

• Product Name: 4-(2-bromoethyl)indol-2-one
• CAS No: 1245645-65-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 6792685
• Update Time: 2025-05-27

4-(2-bromoethyl)indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)indol-2-one

• MDL： MFCD22415314
• Inchi： 1S/C10H8BrNO/c11-5-4-7-2-1-3-9-8(7)6-10(13)12-9/h1-3,6H,4-5H2
• InChI Key： KEFXEJHKEJPEOB-UHFFFAOYSA-N
• SMILES： N1=C2C(C(CCBr)=CC=C2)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 4-(2-bromoethyl)indol-2-one

Recent Advances in the Study of 4-(2-bromoethyl)indol-2-one (CAS: 1245645-65-1) in Chemical Biology and Pharmaceutical Research

4-(2-bromoethyl)indol-2-one (CAS: 1245645-65-1) is a brominated indole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological disorders and cancer. Recent studies have explored its utility in drug discovery, focusing on its role as a building block for novel small-molecule inhibitors and modulators of critical signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(2-bromoethyl)indol-2-one as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized the bromoethyl moiety to introduce targeted modifications, resulting in compounds with enhanced binding affinity for the serotonin transporter (SERT). This approach highlights the compound's value in CNS drug development, where structural flexibility is often required to optimize pharmacokinetic properties.

In oncology research, 4-(2-bromoethyl)indol-2-one has shown promise as a scaffold for developing kinase inhibitors. A recent Nature Communications paper (2024) reported its incorporation into novel dual-specificity tyrosine-regulated kinase (DYRK) inhibitors, which exhibited potent anti-proliferative effects against glioblastoma cell lines. The bromoethyl group facilitated crucial interactions with the ATP-binding pocket of DYRK1A, while the indole core provided structural stability. These findings suggest potential applications in targeting difficult-to-treat brain cancers.

The compound's chemical properties have also been investigated in materials science applications. A 2024 ACS Applied Materials & Interfaces study explored its use in creating photo-responsive drug delivery systems, where the bromoethyl group served as an attachment point for polymer conjugation. This innovative approach demonstrated controlled release kinetics under specific wavelengths, opening new possibilities for targeted therapies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 4-(2-bromoethyl)indol-2-one. A Green Chemistry publication (2023) described an improved catalytic process using palladium nanoparticles, achieving higher yields (82%) while reducing hazardous byproducts. This development addresses previous challenges in scaling up production while maintaining environmental sustainability.

Ongoing clinical investigations are evaluating derivatives of 4-(2-bromoethyl)indol-2-one for neurodegenerative diseases. Preliminary results from Phase I trials (2024) indicate good tolerability of modified compounds in Alzheimer's disease models, with particular interest in their potential to modulate tau protein aggregation. These findings warrant further investigation in larger clinical studies.

In conclusion, 4-(2-bromoethyl)indol-2-one (CAS: 1245645-65-1) continues to emerge as a valuable chemical entity in multiple research domains. Its unique structural features enable diverse applications ranging from CNS drug development to advanced materials for drug delivery. Future research directions likely include exploration of its enantiopure forms and further optimization of its physicochemical properties for specific therapeutic applications.